Cas no 253197-19-2 (2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxypropyl)amino]-1,3-dimethyl-)

2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxypropyl)amino]-1,3-dimethyl- structure
253197-19-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxypropyl)amino]-1,3-dimethyl-
CAS No:253197-19-2
MF:C9H15N3O3
MW:213.233701944351
CID:246637
PubChem ID:45093315
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxypropyl)amino]-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,6-[(2-hydroxypropyl)amino]-1,3-dimethyl-
    • 2,4(1H,3H)-Pyrimidinedione, 6-[(2-hydroxypropyl)amino]-1,3-dimethyl- (9CI)
    • 253197-19-2
    • 6-((2-Hydroxypropyl)amino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C9H15N3O3/c1-6(13)5-10-7-4-8(14)12(3)9(15)11(7)2/h4,6,10,13H,5H2,1-3H3
    • InChI Key: ZQCLNYJTLNPANB-UHFFFAOYSA-N
    • SMILES: OC(C)CNC1=CC(N(C)C(N1C)=O)=O

Computed Properties

  • Exact Mass: 213.11145
  • Monoisotopic Mass: 213.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.9A^2
  • XLogP3: -0.7

Experimental Properties

  • PSA: 72.88
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.